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Compound of Interest

Compound Name: 8-Hydroxyquinaldine

Cat. No.: B167061

An In-depth Technical Guide to 2-Methyl-8-quinolinol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-8-quinolinol, a versatile
heterocyclic compound with significant applications in medicinal chemistry, analytical chemistry,
and materials science. This document details its chemical identity, physicochemical properties,
relevant experimental protocols, and key biological activities, making it a valuable resource for
professionals in research and drug development.

Chemical Identity
IUPAC Name: 2-methylquinolin-8-ol[1][2]

Synonyms: 8-Hydroxyquinaldine, 2-Methyl-8-hydroxyquinoline, 2-Methyloxine, 8-Quinolinol,
2-methyl-[1][2][3][4]

Physicochemical Properties

The fundamental physicochemical properties of 2-Methyl-8-quinolinol are summarized in the
table below, providing a quick reference for experimental design and application.
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Property Value Reference

Molecular Formula C10H9NO [1112][3]

Molecular Weight 159.18 g/mol

CAS Number 826-81-3 [1112][3]
White to light yellow to light

Appearance _ [1][3][4]
orange crystalline powder

Melting Point 71-74 °C [3][5]

Boiling Point 267 °C
Sparingly soluble in water;

Solubility P g'y , [6]
Soluble in organic solvents
NBYLBWHHTUWMER-

InChl Key [1][2]
UHFFFAOYSA-N
CC1=NC2=C(C=CC=C20)C=

SMILES [1]
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Synthesis and Experimental Protocols
Synthesis of 2-Methyl-8-hydroxyquinoline

A common method for the synthesis of 2-Methyl-8-hydroxyquinoline involves the Skraup

synthesis, a cyclization reaction. An adapted protocol is described below:

Materials:

o-Aminophenol

Crotonaldehyde

o-Nitrophenol (as an oxidizing agent)

Hydrochloric acid (18%)

Toluene
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e Anhydrous sodium sulfate
e Ammonia water
Procedure:

e A solution of 33.0g (0.3 mol) of o-aminophenol in 150 mL of 18% HCI is brought to reflux with
stirring.[7]

e A solution of 14.0g (0.1 mol) of o-nitrophenol and 42.0 mL (0.4 mol) of crotonaldehyde is
added dropwise over 30 minutes.[7]

o The reaction mixture is refluxed for an additional 2 hours.[7]

 After cooling, the mixture is neutralized with ammonia water.[7]

e The product is extracted with toluene (4 x 100 mL).[7]

e The combined organic layers are dried over anhydrous sodium sulfate.[7]
e The solvent is removed by rotary evaporation to yield a black solid.[7]

e The crude product is purified by vacuum distillation, collecting the fraction at 149-155 °C /
246 Pa to obtain 2-methyl-8-hydroxyquinoline.[7]
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Synthesis of 2-Methyl-8-hydroxyquinoline
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Prepare Solutions:
- Metal Salt

- 2-Methyl-8-quinolinol

- Acid & Base

Titration 2: Titration 3:
(Acid + Ligand) vs. Base (Acid + Ligand + Metal) vs. Base

A4

Data Analysis:
Calculate Stability Constants (log K)

Titration 1:
Acid vs. Base

\ 4

[Stability of Metal-Ligand Complexj
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Proposed Antimicrobial Mechanism

2-Methyl-8-quinolinol

Essential Metal lons
(e.g., Fez+, Zn2t)

Disruption of:
- Enzyme Function
- Cell Membrane Integrity

Inhibition of
Microbial Growth

In Vitro Anticancer Screening Workflow (MTT Assay)

Seed Cancer Cells Treat with Incubate Viable cells convert "
[ in 96-well plate 2-Methyl-8-quinolinol (24-72h) Add MTT Reagent MTT to H )—»@easure Absorbance)—»[calcula!e ICsD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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